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Compound of Interest

Ethyl 8-(4-heptyloxyphenyl)-8-
Compound Name:
oxooctanoate

Cat. No.: B1343586

Application Notes and Protocols for Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is a chemical compound with potential
applications in scientific research and drug development. This document provides detailed
guidelines for its handling, storage, and use in experimental settings. The information is
intended to ensure the safety of laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is
presented in the table below. This information is crucial for the proper handling and use of the
compound.
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Property Value

Molecular Formula C23H3604

Molecular Weight 376.53 g/mol

Boiling Point 488.5 °C at 760 mmHg
Density 0.992 g/cm?3

Safety and Handling Precautions

Strict adherence to safety protocols is paramount when working with Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate. The following guidelines are based on general laboratory
safety principles for handling chemical compounds of this nature. A comprehensive Safety Data
Sheet (SDS) should be consulted for detailed safety information.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Always wear chemical safety goggles or a face shield to protect against
splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent
skin contact.

Body Protection: A laboratory coat or apron should be worn to protect clothing and skin.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation,
use a NIOSH-approved respirator.

3.2. General Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling the compound.
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e Ensure that an eyewash station and safety shower are readily accessible.
3.3. Spill and Disposal Procedures
 In case of a spill, evacuate the area and prevent further spread of the material.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

o Dispose of the waste in accordance with local, state, and federal regulations.

Storage Procedures

Proper storage is essential to maintain the stability and integrity of Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate.

o Temperature: Store in a cool, dry place. For long-term storage, refrigeration is
recommended.

o Container: Keep the container tightly closed to prevent contamination and moisture
absorption.

¢ Incompatibilities: Store away from strong oxidizing agents and strong bases.

Experimental Protocols

Currently, there is limited publicly available information on specific experimental protocols
involving Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate. However, based on its chemical
structure as an alkoxy-substituted phenyl oxooctanoate, it may be utilized in studies related to:

e Organic Synthesis: As a building block or intermediate in the synthesis of more complex
molecules.

o Material Science: In the development of new materials with specific optical or electronic
properties.

» Biological Screening: As a candidate compound in assays to determine biological activity.
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General Protocol for Solution Preparation:

Determine the desired concentration of the solution.

e Weigh the required amount of Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate using an
analytical balance in a fume hood.

o Choose an appropriate solvent. Based on its structure, organic solvents such as ethanol,
methanol, or dimethyl sulfoxide (DMSO) are likely to be suitable.

e Add the solvent to the weighed compound in a volumetric flask.

e Mix thoroughly by vortexing or sonicating until the compound is completely dissolved.

Visualizations

Experimental Workflow for Compound Handling and Solution Preparation
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Preparation

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Accurately weigh the compound

Diss%lution

Select appropriate solvent

:

Dissolve compound in solvent

:

Mix thoroughly (vortex/sonicate)

Storage

Store solution under appropriate

conditions (e.qg., refrigerated)

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Safe Handling

Risk Assessment Appropriate PPE

Engineering Controls Standard Operating
(Fume Hood) Procedures

Emergency Preparedness
(Eyewash, Shower)

Click to download full resolution via product page

 To cite this document: BenchChem. [Handling and storage procedures for "Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate"]. BenchChem, [2025]. [Online PDF]. Available at:
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8-4-heptyloxyphenyl-8-oxooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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